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Compound of Interest

Compound Name: N,2-dimethoxy-N-methylacetamide
CAS No.: 132289-57-7
Cat. No.: B178809
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N,2-dimethoxy-N-
methylacetamide (CAS No. 132289-57-7), a chemical compound of interest in synthetic
chemistry. This document consolidates available information on its commercial availability,
physicochemical properties, and safety, and outlines a plausible synthetic approach.

Commercial Availability

N,2-dimethoxy-N-methylacetamide is available from several chemical suppliers. The typical
purity offered is around 95%. Pricing and availability are subject to change and should be
confirmed with the respective suppliers.
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. . Additional
Supplier Product Number Purity .
Information
) ) Marketed by Ambeed,
Sigma-Aldrich AMBH324AB6BC 95%
Inc.[1]
N MDL Number:
Apollo Scientific - 95%
MFCD11848891.[2]
SynQuest
ynQ ) 4148-1-48 95%
Laboratories
ChemScene CS-H987F192F
AK Scientific, Inc. 5753CV
Ambeed A113296 95%
Acrotein AC-0415 97%

Physicochemical Properties

The physicochemical properties of N,2-dimethoxy-N-methylacetamide have been primarily
determined through computational methods.[3] Experimental data is limited in publicly available
resources.
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Property Value Source
Molecular Formula C5H11NO3 PubChem][3]
Molecular Weight 133.15 g/mol PubChem][3]
IUPAC Name N’z'dimethOXY'N' PubChem(3]
methylacetamide

CAS Number 132289-57-7 PubChem][3]
Boiling Point 62-64 °C (at 2 Torr) ChemicalBook
Density 1.038+0.06 g/cm3 (Predicted) ChemicalBook
Appearance Colorless to light yellow liquid ChemicalBook

Storage Temperature

Room Temperature, sealed in

dry conditions

Sigma-Aldrich[1],

ChemicalBook

XLogP3 -0.3 PubChem][3]
Hydrogen Bond Donor Count 0 PubChem][3]
Hydrogen Bond Acceptor

3 PubChem][3]
Count
Rotatable Bond Count 3 PubChem][3]

Synthesis and Experimental Protocols

A specific, detailed, and experimentally validated protocol for the synthesis of N,2-dimethoxy-

N-methylacetamide is not readily available in peer-reviewed scientific literature or patent

databases. However, a plausible synthetic route can be proposed based on general principles

of amide synthesis, specifically the acylation of an appropriate amine.

Proposed Synthesis Pathway:

The synthesis of N,2-dimethoxy-N-methylacetamide would likely involve the reaction of 2-

methoxyacetyl chloride with N,O-dimethylhydroxylamine in the presence of a non-nucleophilic

base to neutralize the hydrochloric acid byproduct.
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Reactants Reaction Conditions

N,0-Dimethylhydroxylamine 2-Methoxyacetyl chloride

Controlled Temperature (e.g., 0 °C to room temperature) Inert Solvent (e.g., Dichloromethane)

Base Hydrochloride Salt N,2-dimethoxy-N-methylacetamide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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